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Compound of Interest |

Compound Name: Diethyl Hexyl Phosphate-d11
Cat. No.: B15554744
Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. Diethyl Hexyl Phosphate-d11 (DEHP-d11), a deuterated analogue of Diethyl
Hexyl Phosphate, requires careful consideration for its disposal. This guide provides essential,
step-by-step procedural information for its safe and effective disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Diethyl Hexyl Phosphate-d11
with appropriate safety measures. Based on information for similar compounds, DEHP-d11
should be treated as a hazardous chemical.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]
o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1]

» Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation,
use a NIOSH/MSHA-approved respirator.[1][2]
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Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][3]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe mists or vapors.[3]

Keep away from strong oxidizing agents, as they are incompatible materials.[1][3]

Ensure that eyewash stations and safety showers are readily accessible.[3]

Step-by-Step Disposal Protocol

Disposal of Diethyl Hexyl Phosphate-d11 must be conducted in accordance with local, state,
and federal regulations. Chemical waste generators are responsible for correctly classifying
and disposing of hazardous waste.

o Waste Identification and Classification:

o Treat Diethyl Hexyl Phosphate-d11 as a hazardous waste. While specific data for the
d11 variant is limited, the non-deuterated analogue, Bis(2-ethylhexyl) phosphate, is
considered hazardous.[1]

o Consult your institution's Environmental Health and Safety (EHS) department for specific
classification and disposal requirements in your region.

o Waste Collection and Storage:

o Collect waste Diethyl Hexyl Phosphate-d11 in a designated, properly labeled, and
sealed container.

[¢]

The container should be made of a material compatible with the chemical.

o

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials like strong oxidizing agents.[2][3]

o

Keep the container tightly closed when not in use.[3]
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e Waste Disposal Procedure:

o Do not dispose of Diethyl Hexyl Phosphate-d11 down the drain or in regular trash.[4]

o Arrange for pickup and disposal by a licensed hazardous waste disposal company.
Contact your institution's EHS office to coordinate this.

o Provide the waste disposal company with all available information, including the Safety
Data Sheet (SDS) for the most closely related non-deuterated compound if a specific one
for DEHP-d11 is not available.

e Spill Management:

[¢]

In case of a spill, evacuate non-essential personnel from the area.

o Remove all sources of ignition.[3]

o Wear the appropriate PPE as described above.

o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[3]

o Clean the spill area thoroughly.

Quantitative Data Summary

While specific quantitative data for Diethyl Hexyl Phosphate-d11 is not readily available, the
following table summarizes key information for the closely related compound, Bis(2-ethylhexyl)
phosphate, which should be used as a conservative guide.
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Property Value Source Citation
Oral LD50 (Rat) = 4940 uL/kg [1]
Dermal LD50 (Rat) = 1400 mg/kg [1]

Dermal LD50 (Rabbit)

> 2000 mg/kg, = 1250 uL/kg

[1]

Chemical Formula

C10H12D1104P (for the d11

variant)

[5]

Molecular Weight

249.33 g/mol (for the d11

variant)

[5]

Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for Diethyl Hexyl

Phosphate-d11.
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Figure 1: Diethyl Hexyl Phosphate-d11 Disposal Workflow

Click to download full resolution via product page

Caption: Figure 1: Diethyl Hexyl Phosphate-d11 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15554744?utm_src=pdf-custom-synthesis#bc-rfq
https://datasheets.scbt.com/sds/aghs/en/sc-239351.pdf
https://www.tcichemicals.com/BE/en/sds/P0261_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC407420050&productDescription=DIETHYL+PHOSPHATE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/Web-AR-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814181&DocumentType=MSD&DocumentId=814181_SDS_CY_EN.PDF&DocumentUID=561094&Language=EN&Country=CY&Origin=PDP
https://clearsynth.com/product/diethyl-hexyl-phosphate-d11
https://www.benchchem.com/product/b15554744/docs#navigating-the-disposal-of-diethyl-hexyl-phosphate-d11-a-step-by-step-guide
https://www.benchchem.com/product/b15554744/docs#navigating-the-disposal-of-diethyl-hexyl-phosphate-d11-a-step-by-step-guide
https://www.benchchem.com/product/b15554744/docs#navigating-the-disposal-of-diethyl-hexyl-phosphate-d11-a-step-by-step-guide
https://www.benchchem.com/product/b15554744/docs#navigating-the-disposal-of-diethyl-hexyl-phosphate-d11-a-step-by-step-guide
https://www.benchchem.com/product/b15554744?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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